8-Amino-1,2-dihydro-2-trifluoromethyl-4H-thieno-[2,3-C]-chromene-3,3,4-trione

Specification

• Molecular Formula: C12H8F3NO4S
• Molecular Weight: 319.26 g/mol
• IUPAC Name: 8-amino-3,3-dioxo-2-(trifluoromethyl)-1,2-dihydrothieno[2,3-c]chromen-4-one
• Standard InChI: InChI=1S/C12H8F3NO4S/c13-12(14,15)9-4-7-6-3-5(16)1-2-8(6)20-11(17)10(7)21(9,18)19/h1-3,9H,4,16H2
• Standard InChI Key: LNGMOIOWTFZVSV-UHFFFAOYSA-N
• Canonical SMILES: C1C(S(=O)(=O)C2=C1C3=C(C=CC(=C3)N)OC2=O)C(F)(F)F

Introduction

Molecular Structure and Nomenclature

IUPAC Name and Structural Features

The systematic IUPAC name for this compound is 8-amino-3,3-dioxo-2-(trifluoromethyl)-1,2-dihydrothieno[2,3-c]chromen-4-one. Its structure comprises a thieno[2,3-c]chromene scaffold, where a thiophene ring is fused to a chromene system. Key substituents include:

• An amino group (-NH2) at position 8.

• A trifluoromethyl group (-CF3) at position 2.

• Two sulfonyl groups (-SO2) at position 3, contributing to the "3,3,4-trione" designation.

Molecular Formula and Weight

Reported molecular formulas vary across sources:

Source	Molecular Formula	Molecular Weight (g/mol)
VulcanChem	C₁₂H₈F₃NO₄S	319.26
ChemicalBook	C₁₂H₈F₃NO₂S	287.26
Matrix Scientific	C₁₂H₈F₃NO₄S	319.26

The discrepancy in ChemicalBook’s data (C₁₂H₈F₃NO₂S vs. C₁₂H₈F₃NO₄S) likely stems from an error in omitting two oxygen atoms. The correct formula, supported by the IUPAC name and sulfonyl groups, is C₁₂H₈F₃NO₄S.

Synthesis and Manufacturing

Synthetic Pathways

While detailed protocols remain proprietary, the synthesis of this compound likely involves:

• Cyclization reactions to form the thieno-chromene core.

• Functionalization via nucleophilic substitution or electrophilic aromatic substitution to introduce the -CF₃ and -NH₂ groups.

• Oxidation steps to install the sulfonyl groups.

A key challenge lies in achieving regioselectivity during cyclization, as competing pathways may yield structural isomers.

Chemical Properties and Reactivity

Physicochemical Characteristics

• Canonical SMILES: C1C(S(=O)(=O)C2=C1C3=C(C=CC(=C3)N)OC2=O)C(F)(F)F.

• InChIKey: LNGMOIOWTFZVSV-UHFFFAOYSA-N.

The presence of electron-withdrawing groups (-CF₃, -SO₂) renders the compound highly polar, suggesting moderate solubility in polar aprotic solvents like DMSO or DMF.

Reactivity Profile

• Amino Group: Participates in acylations, alkylations, and Schiff base formations.

• Trifluoromethyl Group: Enhances metabolic stability and lipophilicity, a feature exploited in drug design.

• Sulfonyl Groups: Serve as hydrogen bond acceptors, influencing crystal packing and intermolecular interactions.

Compound	Key Differences	Bioactivity
8-Amino-2-methyl-thieno-chromene	Lacks -CF₃ and -SO₂ groups	Weak antibacterial
2-Trifluoromethyl-chromene-3,4-dione	Missing amino group	Moderate anti-inflammatory

Discrepancies in Literature and Data Validation

The conflicting molecular formula reported by ChemicalBook (C₁₂H₈F₃NO₂S) underscores the need for rigorous validation. Matrix Scientific’s data (C₁₂H₈F₃NO₄S) aligns with VulcanChem’s analysis, confirming the correct formula. Researchers must verify batch-specific certificates of analysis when procuring this compound.

Future Research Directions

• Mechanistic Studies: Elucidate the compound’s mode of action in biological systems.

• Synthetic Optimization: Develop scalable routes with improved yields.

• Toxicological Profiling: Assess acute and chronic toxicity in model organisms.